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Compound of Interest

Compound Name: JC-171
CAS No.: 2112809-98-8
Cat. No.: B608175

Get Quote

As a Senior Application Scientist, | prioritize not just regulatory compliance, but environmental

stewardship and experimental integrity. JC-171 (CAS# 2112809-98-8) is a potent, selective
NLRP3 inflammasome inhibitor. Unlike common reagents, its biological activity is designed to
modulate critical immune pathways (IL-1[3 release) at micromolar concentrations.

The Golden Rule: Treat JC-171 not merely as chemical waste, but as a bio-active contaminant.
Standard "drain disposal” is strictly prohibited. The goal is complete containment and thermal
destruction (incineration) to prevent downstream ecological effects.

Substance Identification & Risk Profile

Before disposal, you must validate the material. JC-171 is often confused with "JC-1" (the
mitochondrial dye). Ensure you are handling the correct agent.
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Property Specification Operational Implication

5-Chloro-N-[2-(4-
Chemical Name hydroxysulfamoyl-phenyl)-

Contains Sulfonamide and

] Chlorine moieties.[1]
ethyl]-2-methoxy-benzamide

Unique identifier for waste

CAS Number 2112809-98-8 _
manifests.
] Covalent/Selective NLRP3 High biological potency; treat
Mechanism o ]
Inhibition as toxic.
) ) ) ) Dust inhalation hazard during
Physical State White to off-white solid powder o ,
weighing/disposal.
B Organic solvent waste streams
Solubility DMSO (>50 mg/mL), Ethanol

required.

) Does not degrade
- Stable at -20°C (Solid); -80°C ) )
Stability ) spontaneously; requires active
(Solution) destructi
estruction.

Personal Protective Equipment (PPE) Matrix

Disposal is often where accidents happen due to complacency. Adhere to this PPE standard
during waste transfer:

o Respiratory: N95 or P100 respirator if disposing of dry powder >10 mg outside a fume hood.

e Dermal: Double nitrile gloves (0.11 mm min. thickness). JC-171 is soluble in DMSO, which
permeates skin rapidly, carrying the inhibitor with it.

e Ocular: Chemical splash goggles (ANSI Z87.1).
Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Contaminated Consumables)

Applicability: Pipette tips, weighing boats, gloves, and dry spill cleanup materials.
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e Segregation: Do not mix with general trash or biohazard waste (unless contaminated with
infectious agents).

» Containment: Place all solids into a Yellow Hazardous Chemical Waste Bag or a rigid
container labeled "Solid Toxic Waste."

e Labeling: Tag must read: "Debris contaminated with JC-171 (NLRP3 Inhibitor). Toxic Solid."

Destruction: Route for High-Temperature Incineration.

Protocol B: Liquid Waste (Stock Solutions & Mother
Liquors)

Applicability: Expired DMSO stocks, leftover reaction mixtures.
» Solvent Compatibility: JC-171 is typically dissolved in DMSO.

o Note: While JC-171 contains a chlorine atom, the bulk solvent (DMSO) is non-
halogenated. However, verify your facility's "Halogenated vs. Non-Halogenated" threshold.

o Recommendation: Dispose of in the Non-Halogenated Organic Solvent stream unless
mixed with Chloroform/DCM.

o Transfer: Pour into the waste carboy using a funnel to prevent drips.

e Rinsing: Triple-rinse the original vial with a small volume of DMSO or Ethanol. Add rinsate to
the waste carboy.

o Manifesting: List components as: Dimethyl Sulfoxide (99%), JC-171 (<1%).

Protocol C: Aqueous/Experimental Waste (Cell Media)

Applicability: Cell culture media containing JC-171 (e.g., 10 uM treatment).

Critical Warning: Do not bleach and pour down the drain. Bleach may oxidize the sulfonamide
moiety but does not guarantee deactivation of the core pharmacophore.
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o Collection: Aspirate media into a dedicated liquid waste flask labeled "Aqueous Chemical
Waste - Cytotoxic."

o Deactivation (Optional but Recommended): If the media also contains viral vectors or human
pathogens, add bleach (10% final vol) to kill biologicals first, then treat the entire mixture as
Chemical Waste.

» Disposal: Hand off to EHS for chemical treatment/incineration. Never sewer.

Visualized Disposal Workflow (Decision Tree)

The following diagram illustrates the logical flow for determining the correct waste stream for
JC-171.
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JC-171 Waste Generated

Physical State?

Solid Waste

Liquid Waste (Tips, Tubes, Powder)

Place in rigid container

Solvent Base? Hazardous Solid Waste Bin

(Yellow Bag)

Water-based

DMSO/Ethanol Cell Media/Water
(Stock Solution) (Experimental)

Non-Halogenated Stream

Organic Solvent Waste Biohazard Present?
(Incineration) (Virus/Bacteria)

No Yes (Bleach first if req)

Aqueous Chemical Waste Mixed Waste

(Do NOT Sewer) (Chem + Bio)

Click to download full resolution via product page

Figure 1: Decision logic for JC-171 waste segregation. Note that "Sewer" is never an option.

Emergency Procedures: Spill Management

In the event of a spill, rapid containment prevents laboratory contamination.
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o Evacuate & Alert: If spill is >100 mg powder, evacuate the immediate area to let dust settle.
e Powder Spill:

o Do not dry sweep (creates dust).

o Cover with wet paper towels (soaked in water or mild detergent) to dampen.

o Scoop up damp material and place in a hazardous waste jar.
 Liquid Spill (DMSO):

o DMSO penetrates standard latex. Use Nitrile or Butyl Rubber gloves.

o Absorb with vermiculite or polypropylene pads.

o Clean surface with 70% Ethanol followed by soap and water.

References

* U.S. Environmental Protection Agency (EPA). (2024). Management of Hazardous Waste
Pharmaceuticals (RCRA Subpart P).[2] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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